5-(Benzyloxy)-7-methyl-1H-indole

• IUPAC Name: 7-methyl-5-phenylmethoxy-1H-indole
• InChI: InChI=1S/C16H15NO/c1-12-9-15(10-14-7-8-17-16(12)14)18-11-13-5-3-2-4-6-13/h2-10,17H,11H2,1H3
• InChI Key: BQXGEFUVJSBEIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1NC=C2)OCC3=CC=CC=C3
• Molecular Formula: C16H15NO
• DSSTOX Substance ID: DTXSID00646684
• Molecular Weight: 237.30 g/mol
• CAS No.: 4792-65-8

Description

5-(Benzyloxy)-7-methyl-1H-indole is a useful research compound. Its molecular formula is C16H15NO and its molecular weight is 237.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Methodologies : The synthesis of "5-(Benzyloxy)-7-methyl-1H-indole" derivatives involves intricate organic reactions that provide a foundational basis for further chemical modifications. For instance, Zuo et al. (2014) outlined a synthetic procedure for a closely related compound, showcasing the potential for industrial preparation due to its cost-effectiveness, mild reaction conditions, and high yield. This methodology paves the way for synthesizing a variety of indole derivatives with potential applications in medicinal chemistry and material science (L. Zuo, 2014).

Biological Activities

• Pharmacological Activities : Indole derivatives have been recognized for their diverse pharmacological activities. For example, Bautista-Aguilera et al. (2014) discovered new indole derivatives acting as dual inhibitors of cholinesterase and monoamine oxidase, highlighting the therapeutic potential of such compounds in treating neurodegenerative diseases (Oscar M. Bautista-Aguilera et al., 2014).

Safety and Hazards

The safety data sheet for a similar compound, Benzaldehyde, indicates that it is a combustible liquid, harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, toxic if inhaled, may cause respiratory irritation, may cause genetic defects, may cause cancer, may cause damage to organs through prolonged or repeated exposure if swallowed, and is toxic to aquatic life.

Future Directions

Future research could focus on further understanding the properties and potential applications of 5-(Benzyloxy)-7-methyl-1H-indole. For example, one study discusses the potential of glutamate transporters and mitochondria in signaling, co-compartmentalization, functional coupling, and future directions. Another study discusses the synthesis of novel indole-oxindole clubbed 1,2,3-triazole hybrids.